Cas no 1893811-75-0 (6-Azabicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 1893811-75-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5936821
• PubChem ID: 117100557
• Update Time: 2025-06-08

6-Azabicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1893811-75-0
• EN300-7167875
• 6-azabicyclo[3.1.1]heptane-1-carboxylic acid
• 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid

• Inchi： 1S/C7H11NO2/c9-6(10)7-3-1-2-5(4-7)8-7/h5,8H,1-4H2,(H,9,10)
• InChI Key： HMNSSNZSPADXCJ-UHFFFAOYSA-N
• SMILES： OC(C12CCCC(C1)N2)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid

Recent Advances in the Application of 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 1893811-75-0) in Chemical Biology and Pharmaceutical Research

The compound 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 1893811-75-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique azabicyclic core, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules with enhanced pharmacokinetic properties.

One of the most notable advancements involves the use of 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid as a building block for the design of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of inhibitors targeting bacterial enzymes, showcasing its potential in addressing antibiotic resistance. The study utilized computational modeling and high-throughput screening to optimize the compound's binding affinity, resulting in derivatives with improved inhibitory activity against key bacterial targets.

In addition to its antimicrobial applications, recent research has explored the compound's utility in central nervous system (CNS) drug development. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience, reported the synthesis of 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid derivatives with high blood-brain barrier permeability. These derivatives exhibited potent activity as modulators of neurotransmitter receptors, suggesting their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Letters detailed an innovative catalytic asymmetric synthesis route, enabling the production of enantiomerically pure forms of the compound. This methodological breakthrough is expected to facilitate the broader adoption of this scaffold in medicinal chemistry, particularly for the development of chiral drugs with reduced off-target effects.

Looking ahead, the versatility of 6-Azabicyclo[3.1.1]heptane-1-carboxylic acid continues to inspire new research directions. Current investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) technology, where its rigid structure may serve as an ideal linker between target-binding and E3 ligase-recruiting moieties. Preliminary results from these studies suggest that this approach could yield novel therapeutics with enhanced specificity and reduced toxicity profiles.